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Compound of Interest

Compound Name: 4-(2,4-Dinitroanilino)phenol

Cat. No.: B7728419

A Technical Guide to 4-(2,4-Dinitroanilino)phenol

This technical guide provides a comprehensive overview of 4-(2,4-Dinitroanilino)phenol, a
chemical compound of interest to researchers, scientists, and professionals in drug
development. This document outlines its chemical identity, physicochemical properties,
synthesis, and available information regarding its biological context.

IUPAC Name: 4-(2,4-dinitroanilino)phenol[1]
CAS Number: 119-15-3[1]

Chemical and Physical Properties

4-(2,4-Dinitroanilino)phenol, also known by its common synonym Disperse Yellow 1, is a
reddish-brown solid.[1] Its key quantitative properties are summarized in the table below for
easy reference and comparison.
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Property Value Source
Molecular Formula C12H9N30s [1]
Molecular Weight 275.22 g/mol [1]
Melting Point 191 °C (decomposes)

Boiling Point 418.17°C (estimated)

Density 1.3877 g/lcm3 (estimated)

Water Solubility 2.477 mg/L at 25 °C

Very slightly soluble in

Solubility Chloroform, slightly soluble in
DMSO.
pKa 10.20 + 0.26 (Predicted)

Synthesis and Experimental Protocols

The primary method for synthesizing 4-(2,4-Dinitroanilino)phenol is through the condensation
of 4-Aminophenol and 1-Chloro-2,4-dinitrobenzene.[2]

The following diagram illustrates the condensation reaction for the synthesis of 4-(2,4-
Dinitroanilino)phenol.
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Synthesis of 4-(2,4-Dinitroanilino)phenol

Reactants

4-Aminophenol 1-Chloro-2,4-dinitrobenzene

Produc

4-(2,4-Dinitroanilino)phenol

Click to download full resolution via product page
Caption: Synthesis of 4-(2,4-Dinitroanilino)phenol.

While a detailed, peer-reviewed experimental protocol for 4-(2,4-Dinitroanilino)phenol is not
readily available, the synthesis of a structurally related precursor, 2,4-Dinitroaniline, provides a
relevant example of the chemical methodology. The following protocol is adapted from Organic
Syntheses.[3]

Reactants:

Technical 2,4-dinitrochlorobenzene (0.25 mole)

Ammonium acetate (0.23 mole)

Ammonia gas

Ethanol

Water
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Procedure:

o A mixture of 50 g (0.25 mole) of technical 2,4-dinitrochlorobenzene and 18 g (0.23 mole) of
ammonium acetate is placed in a wide-mouthed 250-cc flask fitted with a reflux condenser
and a wide inlet tube. The flask is half-immersed in an oil bath.[3]

o Ammonia gas is introduced through a bubble counter containing a concentrated potassium
hydroxide solution.[3]

e The oil bath is heated to and maintained at 170°C for six hours while ammonia gas is passed
through the mixture.[3]

« After cooling, the solidified mixture is broken up and mixed with 100 cc of water. The mixture
is then heated to boiling and filtered while hot.[3]

e The residue is dissolved in 500 cc of boiling alcohol, and water is added until the solution
becomes turbid. The solution is reheated until the turbidity disappears and then allowed to
cool.[3]

» After standing overnight, the crystals of 2,4-dinitroaniline are filtered and dried. The reported
yield is 31-35 g (68—-76% of the theoretical amount).[3]

 For further purification, the product can be recrystallized from an alcohol-water mixture.[3]

Biological Activity and Toxicological Context

Detailed studies on the specific biological activity, mechanism of action, and associated

signaling pathways of 4-(2,4-Dinitroanilino)phenol in the context of drug development are
limited in publicly available scientific literature. However, an understanding of its chemical class
provides a broader context for its potential biological effects.

As "Disperse Yellow 1," this compound belongs to the category of disperse dyes. Some
disperse dyes are known to be potential allergens and can cause contact sensitization.[4][5]
Furthermore, the discharge of such dyes into the environment is a concern due to their
potential ecotoxicity.[6][7][8]
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The dinitroaniline moiety is also found in a class of herbicides. These dinitroaniline-based
herbicides are known to exert their biological effect by inhibiting microtubule formation, which is
crucial for cell division.[9][10][11][12] This mechanism disrupts root and shoot growth in
susceptible plants.[10][13] While this provides a known mechanism for the dinitroaniline
chemical class, it is important to note that the specific biological activity of 4-(2,4-
Dinitroanilino)phenol has not been extensively characterized. Symptoms of exposure to
similar compounds may include irritation of the skin, eyes, and mucous membranes.[1][14]

Conclusion

4-(2,4-Dinitroanilino)phenol is a well-characterized compound in terms of its chemical identity
and basic physical properties, primarily known for its use as a disperse dye. While its synthesis
is established, there is a notable lack of in-depth research into its specific biological
mechanisms of action and potential applications in drug development. The biological activity of
its broader chemical classes—disperse dyes and dinitroanilines—suggests potential for
allergenicity and microtubule disruption, respectively. Further research is required to elucidate
the specific pharmacological and toxicological profile of this compound for any potential
therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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